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In the fields of drug delivery, membrane biophysics, and antimicrobial research, model lipid

membranes are indispensable tools for investigating the complex interactions between

therapeutic agents and cellular barriers.[1] Anionic liposomes, in particular, serve as excellent

mimics for the negatively charged surfaces of bacterial membranes and specific mammalian

cell types.[2] 1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol), sodium salt (DMPG), is a

phospholipid of paramount importance for constructing these models. Its phosphoglycerol

headgroup confers a net negative charge at physiological pH, making it ideal for studying

electrostatic interactions that govern drug binding, peptide insertion, and nanoparticle

adhesion.[1][3]

Understanding the physical chemistry of DMPG is critical for experimental design. Its phase

transition temperature (Tm), the point at which the lipid acyl chains convert from a rigid gel

state to a fluid liquid-crystalline state, is approximately 23°C in the presence of sufficient ionic

strength (>100 mM NaCl).[4][5] However, at low ionic strength, DMPG exhibits an unusually

broad and complex transition region, spanning from 18°C to 35°C.[3][5][6] This behavior

underscores the necessity of precise buffer and temperature control during vesicle formation to

ensure membrane homogeneity and reproducibility.
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This guide provides a comprehensive framework for the preparation and rigorous

characterization of unilamellar DMPG vesicles, offering field-proven insights and detailed

protocols for researchers in pharmaceutical and life sciences.

Materials and Equipment
Materials

1,2-dimyristoyl-sn-glycero-3-phospho-(1'-rac-glycerol) (Sodium Salt) (DMPG) powder (e.g.,

Avanti Polar Lipids)

Chloroform, HPLC grade

Hydration Buffer (e.g., Phosphate-Buffered Saline (PBS), pH 7.4, or 10 mM HEPES with 150

mM NaCl, pH 7.4), filtered through a 0.22 µm filter

High-purity nitrogen or argon gas

Deionized water (18.2 MΩ·cm)

Absolute ethanol for cleaning

Equipment
Rotary evaporator

Round-bottom flask (50 mL)

Water bath or heating block

Bath sonicator

Mini-extruder (e.g., Avanti Polar Lipids)

Polycarbonate membranes (e.g., 100 nm pore size)

Filter supports for extruder

Gas-tight glass syringes (1 mL)
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Glass vials with Teflon-lined caps

Dynamic Light Scattering (DLS) and Zeta Potential Analyzer

Access to a Cryo-Transmission Electron Microscope (Cryo-TEM) facility

Protocol 1: Preparation of 100 nm DMPG Unilamellar
Vesicles
This protocol employs the gold-standard thin-film hydration method followed by extrusion. This

technique reliably produces unilamellar vesicles with a controlled, uniform size distribution,

which is critical for reproducible biophysical assays and drug delivery studies.

Part A: Thin-Film Hydration
Lipid Dissolution: Weigh the desired amount of DMPG powder and dissolve it in chloroform

in a clean round-bottom flask to achieve a final lipid concentration of 10-20 mg/mL.

Causality: Dissolving the lipid in an organic solvent ensures a homogenous mixture at the

molecular level, which is the foundation for forming a uniform lipid film.

Solvent Evaporation: Place the flask on a rotary evaporator. Immerse the flask in a water

bath set to 35-40°C (above the Tm of DMPG) to facilitate evaporation and prevent the lipid

from falling out of solution. Rotate the flask to create an even, thin lipid film on the inner

surface. Continue evaporation until all visible solvent is gone.[7]

High-Vacuum Drying: Transfer the flask to a vacuum desiccator and dry for a minimum of 2

hours (overnight is recommended) to remove any residual chloroform. Causality: Residual

solvent can disrupt bilayer formation and alter membrane properties, so its complete removal

is critical for creating stable and well-defined liposomes.[8][9]

Part B: Film Hydration and MLV Formation
Hydration: Warm the chosen hydration buffer to 35-40°C. Add the warm buffer to the dried

lipid film to achieve the desired final lipid concentration (e.g., 1-5 mg/mL).

Vortexing: Immediately seal the flask and vortex vigorously until all the lipid film is suspended

off the glass, resulting in a milky, turbid suspension. This suspension consists of large,
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multilamellar vesicles (MLVs).

Incubation: Incubate the MLV suspension in the 35-40°C water bath for 30-60 minutes, with

intermittent vortexing every 10 minutes. Causality: Hydrating the lipid film above its phase

transition temperature increases membrane fluidity, allowing for proper swelling and

formation of well-structured lamellar sheets.

Part C: Vesicle Sizing by Extrusion
Extruder Assembly: Assemble the mini-extruder with two stacked 100 nm polycarbonate

membranes, following the manufacturer's instructions.[9] Pre-warm the extruder block to 35-

40°C.

Freeze-Thaw Cycles (Optional but Recommended): For enhanced unilamellarity and

encapsulation efficiency, subject the MLV suspension to 5-10 freeze-thaw cycles. This

involves freezing the suspension in liquid nitrogen and then thawing it in the warm water

bath.[10][11] Causality: This process ruptures larger MLVs, facilitating the formation of

vesicles that are more amenable to extrusion.

Extrusion: Load the MLV suspension into one of the glass syringes. Pass the suspension

back and forth through the membranes a minimum of 11-21 times. The final pass should be

collected from the outlet syringe. The solution should transition from milky to translucent,

indicating the formation of smaller, more uniform vesicles.

Storage: Store the final large unilamellar vesicle (LUV) suspension at 4°C. Do not freeze. For

optimal results, use the vesicles within one week.[12][13]
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Part A & B: Hydration

Part C: Sizing

Part D: Characterization

1. Dissolve DMPG
in Chloroform

2. Create Thin Film via
Rotary Evaporation

3. Dry Under
High Vacuum

4. Hydrate Film with
Warm Buffer

5. Form Multilamellar
Vesicles (MLVs)

6. Freeze-Thaw MLVs
(Optional)

Improves Unilamellarity

7. Extrude Through
100 nm Membrane

Direct Path

8. Collect Homogenous
LUV Suspension

9. Analyze Size & PDI
(DLS)

Quality Control

10. Measure Surface Charge
(Zeta Potential)

Quality Control

11. Visualize Morphology
(Cryo-TEM)

Quality Control

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15124750?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMPG Liposome Surface

Electrical Double Layer in Solution

DMPG Bilayer

Negatively Charged Surface

Stern Layer

Tightly bound positive ions (counter-ions)

Electrostatic
Attraction

Diffuse Layer

Loosely associated ions

  Slipping Plane
(Hydrodynamic Boundary)

Zeta Potential (ζ)
is the electrical potential

at this plane.

Bulk Solution
(Net Neutral Charge)

Transition to Bulk

Click to download full resolution via product page

Caption: Diagram of the Zeta Potential at a DMPG Liposome Surface.

Morphology and Lamellarity by Cryo-Transmission
Electron Microscopy (Cryo-TEM)
Cryo-TEM is the most precise method for directly visualizing liposome structure. [14][15]It

involves flash-freezing the suspension to trap the vesicles in a thin layer of vitrified (non-

crystalline) ice, preserving their native morphology. [16][17]

Procedure:
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Apply a small volume (2-3 µL) of the liposome suspension to a glow-discharged TEM grid.

[18] 2. Blot the grid to create a thin film of the suspension.

Immediately plunge-freeze the grid into liquid ethane. [16] 4. Image the vitrified sample in

a TEM under cryogenic conditions.

Interpretation: Cryo-TEM images should confirm the presence of spherical vesicles. The size

distribution can be measured directly from the micrographs, and crucially, the images will

reveal the lamellarity (the number of bilayers), confirming that the extrusion process

successfully produced unilamellar vesicles. [15]

Expected Results and Troubleshooting
A successful DMPG liposome preparation should yield the following characteristics.
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Parameter Technique Expected Value
Common Issues &
Solutions

Z-Average Diameter DLS
95 - 115 nm (for 100

nm extrusion)

Too Large: Incomplete

extrusion (increase

passes), aggregation

(check buffer pH/ionic

strength).

Polydispersity Index

(PDI)
DLS < 0.2

Too High (>0.3):

Inefficient extrusion,

presence of MLVs

(add freeze-thaw

cycles),

contamination.

Zeta Potential ELS ≤ -30 mV

Too Low (near zero):

Incorrect pH, high salt

buffer used for

measurement, lipid

degradation.

Morphology Cryo-TEM
Spherical, unilamellar

vesicles

Multilamellar/Oligolam

ellar: Incomplete

extrusion (increase

passes to >21).

Irregular Shapes:

Osmotic stress, lipid

degradation.

Conclusion
The creation of anionic model membranes using sodium DMPG is a foundational technique for

a wide array of research applications, from fundamental biophysics to advanced drug delivery

design. [19]By carefully controlling experimental parameters such as temperature and ionic

strength, and by employing robust preparation methods like thin-film hydration and extrusion,

researchers can produce high-quality, reproducible unilamellar vesicles. The subsequent

characterization using DLS, zeta potential analysis, and Cryo-TEM provides a self-validating
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system, ensuring the structural integrity and physicochemical properties of the model

membrane are well-defined before their use in downstream applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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